Cas no 1213339-27-5 (5-(1R)-1-aminoethyl-2-methylphenol)

• Product Name: 5-(1R)-1-aminoethyl-2-methylphenol
• CAS No: 1213339-27-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5593987
• PubChem ID: 96955420
• Update Time: 2025-10-20

5-(1R)-1-aminoethyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-((1R)-1-AMINOETHYL)-2-METHYLPHENOL
• Phenol, 5-[(1R)-1-aminoethyl]-2-methyl-
• 5-[(1r)-1-aminoethyl]-2-methylphenol
• EN300-1843057
• 1213339-27-5
• 5-(1R)-1-aminoethyl-2-methylphenol

• Inchi： 1S/C9H13NO/c1-6-3-4-8(7(2)10)5-9(6)11/h3-5,7,11H,10H2,1-2H3/t7-/m1/s1
• InChI Key： FGVUAFXUHFAEPS-SSDOTTSWSA-N
• SMILES： C1(O)=CC([C@H](N)C)=CC=C1C

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 278.2±25.0 °C(Predicted)
• pka: 10.21±0.10(Predicted)

Additional information on 5-(1R)-1-aminoethyl-2-methylphenol

5-(1R)-1-Aminoethyl-2-Methylphenol (CAS No. 1213339-27-5): A Comprehensive Overview

5-(1R)-1-Aminoethyl-2-Methylphenol (CAS No. 1213339-27-5) is a chiral phenolic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its aminoethyl and methylphenol functional groups, has garnered attention due to its unique structural properties and versatile applications. In this article, we delve into the molecular characteristics, synthesis methods, applications, and market trends of this intriguing compound.

The molecular structure of 5-(1R)-1-Aminoethyl-2-Methylphenol features a phenol ring substituted with a methyl group at the 2-position and an (R)-1-aminoethyl group at the 5-position. This configuration imparts distinct stereochemical properties, making it valuable for asymmetric synthesis and drug development. Researchers often explore its potential as a chiral building block or pharmaceutical intermediate, particularly in the design of bioactive molecules.

Recent advancements in synthetic chemistry have improved the accessibility of CAS 1213339-27-5. Modern protocols emphasize green chemistry principles, utilizing catalytic asymmetric synthesis to achieve high enantiomeric purity. These methods align with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial circles. The compound's synthesis often involves enantioselective reduction or chiral resolution techniques, ensuring the desired (R)-configuration.

The applications of 5-(1R)-1-Aminoethyl-2-Methylphenol span multiple domains. In pharmaceutical research, it serves as a precursor for drugs targeting neurological and cardiovascular diseases. Its phenolic moiety contributes to antioxidant properties, while the aminoethyl group enhances bioavailability. Additionally, this compound finds use in material science, particularly in the development of chiral polymers and advanced coatings.

Market trends indicate rising interest in chiral compounds like 1213339-27-5, driven by the pharmaceutical industry's focus on enantiomerically pure drugs. Analysts project growth in demand for such intermediates, especially in regions with robust biotech and pharmaceutical sectors. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include this compound, catering to diverse research needs.

From a regulatory perspective, 5-(1R)-1-Aminoethyl-2-Methylphenol is not classified as hazardous under major chemical inventories. However, proper handling protocols should be followed, as with all laboratory chemicals. Researchers frequently search for safety data sheets (SDS) and handling guidelines for this compound, emphasizing the importance of accessible technical documentation.

In analytical chemistry, characterizing CAS 1213339-27-5 typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques verify purity and confirm the (R)-configuration. Recent publications highlight innovative analytical methods for similar chiral phenols, reflecting ongoing methodological advancements in this field.

The future outlook for 5-(1R)-1-Aminoethyl-2-Methylphenol appears promising. With increasing interest in personalized medicine and targeted drug delivery, chiral intermediates like this compound will likely play crucial roles. Furthermore, the integration of artificial intelligence in drug discovery may accelerate the identification of new applications for this molecular scaffold.

For researchers seeking 5-(1R)-1-Aminoethyl-2-Methylphenol suppliers, several specialty chemical providers offer this compound in varying quantities and purities. When procuring, consider factors such as enantiomeric excess, analytical certificates, and packaging options to ensure suitability for specific applications.

In conclusion, 5-(1R)-1-Aminoethyl-2-Methylphenol (1213339-27-5) represents an important chiral building block with diverse scientific applications. Its unique structural features, combined with growing market demand, position it as a compound of continuing interest across multiple research disciplines. As synthetic methodologies advance and new applications emerge, this molecule will undoubtedly remain relevant in chemical and pharmaceutical innovation.